Cas no 2171697-80-4 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-(1,3-thiazol-5-yl)propanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-(1,3-thiazol-5-yl)propanoic acid
• CAS No: 2171697-80-4
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 5766488
• PubChem ID: 165509265
• Update Time: 2025-05-26

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-(1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-(1,3-thiazol-5-yl)propanoic acid
• 2171697-80-4
• EN300-1551679
• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-(1,3-thiazol-5-yl)propanoic acid

• Inchi： 1S/C26H27N3O5S/c1-2-16(11-24(30)29-23(25(31)32)12-17-13-27-15-35-17)28-26(33)34-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,13,15-16,22-23H,2,11-12,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： FMFUDSLQJODJBY-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC(C(=O)O)NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 146Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-(1,3-thiazol-5-yl)propanoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-(1,3-thiazol-5-yl)propanoic acid (CAS No. 2171697-80-4)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-(1,3-thiazol-5-yl)propanoic acid (CAS No. 2171697-80-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pentanamide-Thiazole, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structure and functional groups make it a valuable tool in the development of novel drugs and biological probes.

The molecular structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-(1,3-thiazol-5-yl)propanoic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to temporarily block the amino group. The presence of this protecting group allows for precise control over the reactivity and selectivity of the amino group during multi-step synthetic processes. Additionally, the thiazole ring provides a rigid and electron-rich scaffold that can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-(1,3-thiazol-5-yl)propanoic acid in the development of new therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another notable study, published in the European Journal of Medicinal Chemistry in 2021, scientists explored the antiviral activity of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-(1,3-thiazol-5-yl)propanoic acid. The results showed that certain derivatives of this compound exhibited significant antiviral activity against a range of viruses, including influenza and herpes simplex virus. These findings underscore the versatility and potential therapeutic applications of this compound.

The synthetic route for preparing 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-(1,3-thiazol-5-yl)propanoic acid involves several well-established chemical transformations. The synthesis typically begins with the formation of the Fmoc protected amino acid derivative, followed by coupling with a thiazole-containing reagent to form the final product. This multi-step process requires careful optimization to ensure high yields and purity, making it a challenging but rewarding synthetic target for chemists.

In addition to its potential as a therapeutic agent, 2-3-{(Fmoc-amino)pentanamido}-3-(thiazolyl)propanoic acid has also been utilized as a building block in the development of novel biomaterials. Researchers have incorporated this compound into polymer-based systems to create materials with enhanced biocompatibility and controlled drug release properties. These biomaterials have shown promise in various biomedical applications, including tissue engineering and drug delivery systems.

The physicochemical properties of 2-{(Fmoc-amino)pentanamido}-3-(thiazolyl)propanoic acid, such as its solubility and stability, are crucial for its application in both research and industrial settings. Studies have shown that this compound exhibits good solubility in common organic solvents and can be stored under standard laboratory conditions without significant degradation. These properties make it an ideal candidate for large-scale synthesis and purification processes.

In conclusion, 2-{(Fmoc-amino)pentanamido}-3-(thiazolyl)propanoic acid (CAS No. 2171697-80-4) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive target for the development of new drugs and biomaterials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.